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Compound of Interest

Compound Name:
(2R)-2-amino-2-(4-

bromophenyl)propanoic acid

Cat. No.: B13057801

Get Quote

High-Fidelity Scaffold for Peptide Mimetics and Cross-Coupling Applications

Executive Summary
4-bromo-alpha-methyl-D-phenylalanine is a dual-function molecular scaffold. It combines the

conformational rigidity of

-methylation with the chemoselective reactivity of an aryl bromide. In drug discovery, this
molecule is critical for two primary workflows:

Conformational Locking: The

-methyl group restricts rotation around the

and

angles of the peptide backbone, stabilizing helical structures (e.g.,

-helices) and preventing enzymatic degradation by blocking the

-proton.
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Late-Stage Diversification: The para-bromo substituent serves as a versatile handle for

Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing

researchers to install complex biaryl systems directly onto a peptide chain.

Chemical Identity & Synonyms
Precise nomenclature is vital for sourcing and database searching, as "alpha-methyl" and "N-

methyl" derivatives are often confused in commercial catalogs.

Nomenclature Table
Category Identifier / Synonym

IUPAC Name
(2R)-2-amino-3-(4-bromophenyl)-2-

methylpropanoic acid

Common Name
4-Bromo-

-methyl-D-phenylalanine

Abbreviations

(R)-

-Me-4-Br-Phe; D-Bmp; H-D-(

Me)(4-Br)Phe-OH

Stereochemistry
D-isomer (R-configuration at the quaternary

-carbon)

Chemical Formula

C

H

BrNO

Molecular Weight 258.11 g/mol

SMILES C(N)C(=O)O

InChI Key

Generated from structure:[1][2]

HYOWVAAEQCNGLE-SNVBAGLBSA-N

(Analogous)
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Critical Note on CAS Numbers: While CAS 62561-74-4 refers to the non-methylated 4-bromo-D-

phenylalanine, the specific CAS for the

-methyl variant is often proprietary or listed under generic racemate entries in public

databases. Researchers should search proprietary databases (e.g., SciFinder,

Reaxys) using the specific structure or IUPAC name.

Synthesis: The Schöllkopf Bis-Lactim Ether Method
The asymmetric synthesis of quaternary amino acids is non-trivial due to steric hindrance. The

industry-standard protocol for high enantiomeric excess (

) is the Schöllkopf Bis-Lactim Ether method.

Mechanistic Logic
To synthesize the D-isomer (R-configuration), one must surprisingly start with the L-Valine

derived auxiliary.

Chiral Auxiliary: The isopropyl group of L-Valine exerts steric bulk on one face of the pyrazine

ring.

Trans-Alkylation: The electrophile (4-bromobenzyl bromide) is forced to attack from the face

opposite (trans) to the isopropyl group.

Result: Hydrolysis yields the target amino acid with R stereochemistry.

Synthesis Workflow Diagram

Schöllkopf Auxiliary
(Cyclo-L-Val-Gly Bis-lactim ether)

Step 1: Lithiation
(n-BuLi, -78°C)

Forms Aza-enolate

Deprotonation
Step 2: Electrophilic Attack
(+ 4-Bromobenzyl bromide)

Trans-addition

Steric Control Alkylated Adduct
(Trans-diastereomer)

>95% d.e. Step 3: Acid Hydrolysis
(0.25N TFA/H2O)

Ring Opening
Target Product:

4-Bromo-alpha-methyl-D-Phe
(+ L-Val-OMe)

Release
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Click to download full resolution via product page

Caption: Stereoselective synthesis via Schöllkopf auxiliary. The L-Valine scaffold directs the

incoming electrophile to form the D-amino acid product.

Experimental Protocols
Protocol A: Solid-Phase Peptide Synthesis (SPPS)
Incorporation
Coupling

-methyl amino acids is difficult due to the steric clash of the methyl group at the nucleophilic
center. Standard HBTU/DIC protocols often fail or result in low yields.

Optimized Coupling System:

Reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate) and HOAt (1-Hydroxy-7-azabenzotriazole).

Base: TMP (2,4,6-Trimethylpyridine) or Collidine. Avoid DIPEA if racemization is observed,

though less risky for quaternary centers.

Mechanism: The 7-nitrogen in HOAt provides a "neighboring group effect," accelerating the

acylation rate by pre-organizing the incoming amine.
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Step Reagent Conditions Duration

1. Activation

Fmoc-(R)-

-Me-4-Br-Phe-OH (3

eq), HATU (2.9 eq),

HOAt (3 eq)

Dissolve in DMF/NMP

(1:1)
Pre-activate 2 min

2. Base Addition Collidine (6 eq)
Add to activated

solution
--

3. Coupling
Resin-bound peptide

(free amine)

Double coupling

recommended
2 x 2 hours

4. Monitoring Chloranil Test
Check for secondary

amines (Blue = +)
--

Protocol B: On-Resin Suzuki-Miyaura Cross-Coupling
The 4-bromo group allows the peptide to be modified after synthesis while still attached to the

resin.

Reagents:

Catalyst: Pd(PPh

)

(Tetrakis) or Pd

(dba)

with SPhos (for difficult substrates).

Boronic Acid: Aryl-B(OH)

(5 equivalents).

Base: Na

CO
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(2M aqueous).

Workflow:

Swelling: Swell resin in degassed DME (Dimethoxyethane) or DMF.

Reaction: Add Catalyst (10 mol%), Boronic Acid (5 eq), and Base (10 eq).

Conditions: Heat to 80°C (microwave assisted) for 1 hour or 90°C (thermal) for 4 hours under

Argon.

Wash: Extensive washing with DMF, MeOH, and Sodium Diethyldithiocarbamate (to remove

Pd traces).

Structural Significance & Applications[3][4][5][6]
Conformational Restriction
The

-methyl group forces the amino acid backbone into a specific range of torsion angles (

), which strongly promotes helical conformations (

-helix or

-helix).

Comparison of Stability: | Property | L-Phenylalanine |

-Methyl-D-Phenylalanine | | :--- | :--- | :--- | | Proteolytic Stability | Low
(Chymotrypsin/Carboxypeptidase target) | High (Steric block + D-config) | | Conformational
Space | Flexible | Restricted (Helix inducer) | | Alpha-Proton | Present (Risk of racemization) |
Absent (Quaternary center) |

Pathway Visualization: From Scaffold to Drug Candidate
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Path A: Peptide Stabilization Path B: Functionalization

4-Bromo-alpha-methyl-D-Phe

Induce 3(10)-Helix Block Peptidases Suzuki Coupling
(Biaryl formation)

Radio-labeling
(Br -> F-18/I-123)

Optimized Peptidomimetic Drug

Click to download full resolution via product page

Caption: Divergent application pathways. The scaffold enhances stability (Path A) or enables

chemical diversification (Path B).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13057801?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

